molecular formula C15H11F3O3 B6166641 4-{[2-(trifluoromethyl)phenyl]methoxy}benzoic acid CAS No. 149289-06-5

4-{[2-(trifluoromethyl)phenyl]methoxy}benzoic acid

Cat. No. B6166641
CAS RN: 149289-06-5
M. Wt: 296.2
InChI Key:
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Description

“4-{[2-(trifluoromethyl)phenyl]methoxy}benzoic acid” is a chemical compound. It has a molecular formula of C15H11F3O3 .


Molecular Structure Analysis

The molecular weight of “4-{[2-(trifluoromethyl)phenyl]methoxy}benzoic acid” is 296.24 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-{[2-(trifluoromethyl)phenyl]methoxy}benzoic acid involves the reaction of 2-(trifluoromethyl)benzaldehyde with 4-hydroxybenzoic acid in the presence of a base to form the desired product.", "Starting Materials": [ "2-(trifluoromethyl)benzaldehyde", "4-hydroxybenzoic acid", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Dissolve 2-(trifluoromethyl)benzaldehyde and 4-hydroxybenzoic acid in a suitable solvent (e.g. ethanol)", "Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours", "Acidify the reaction mixture with hydrochloric acid to obtain the crude product", "Isolate the product by filtration and wash with water", "Purify the product by recrystallization from a suitable solvent (e.g. ethanol)" ] }

CAS RN

149289-06-5

Molecular Formula

C15H11F3O3

Molecular Weight

296.2

Purity

95

Origin of Product

United States

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